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Compound Name:

An In-depth Technical Guide on the Core Basic Properties of Cis-2-
Carbomethoxycyclohexane-1-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-2-Carbomethoxycyclohexane-1-carboxylic acid, with CAS Number 111955-05-6, is a
diester-carboxylic acid derivative of cyclohexane.[1] Its molecular formula is COH1404, and it
has a molecular weight of approximately 186.21 g/mol .[1][2] This compound is a valuable
building block in organic synthesis, particularly in the preparation of pharmaceuticals,
agrochemicals, and other specialty chemicals.[1] The cis-stereochemistry of the carbomethoxy
and carboxylic acid groups provides specific stereochemical control in the synthesis of complex
molecules.[1] This guide provides a detailed overview of its fundamental chemical and physical
properties, experimental protocols for their determination, and a logical synthesis pathway.

Chemical and Physical Properties

A summary of the key quantitative data for cis-2-carbomethoxycyclohexane-1-carboxylic
acid and related isomers is presented in Table 1. It is important to note that experimental data
for the target compound is limited in the available literature. Therefore, some data presented is
for structurally related isomers or is based on computational predictions.
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Table 1: Summary of Quantitative Data

Property Value Source
(1R,2S)-2-
IUPAC Name methoxycarbonylcyclohexane- [2]
1-carboxylic acid
CAS Number 111955-05-6 [1]
Molecular Formula C9H1404 [1112]
Molecular Weight 186.21 g/mol [2]
XLogP3 1.2 [11[3]
Hydrogen Bond Donor Count 1 [11[3]
(I;l);i:;gen Bond Acceptor 4 (3]
Rotatable Bond Count 3 [11[3]
Complexity 212 [1]

pKa (Predicted for related

structures)

4.66 + 0.10 (for 4-

carbomethoxy isomer)

[4]

Melting Point (for related

structure)

112-114 °C (for 4-

carbomethoxy isomer)

[4]

Water Solubility (for related

structure)

Slightly soluble (11 g/L at 25°C

for 4-carbomethoxy isomer)

[4]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of key properties are provided

below.

Synthesis of Cis-2-Carbomethoxycyclohexane-1-

Carboxylic Acid
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This protocol is based on the selective mono-esterification of the corresponding anhydride.

¢ Objective: To synthesize cis-2-carbomethoxycyclohexane-1-carboxylic acid from cis-1,2-
cyclohexanedicarboxylic anhydride.

e Materials:
o cis-1,2-Cyclohexanedicarboxylic anhydride
o Anhydrous methanol
o Pyridine (as catalyst, optional)
o Diethyl ether
o 1 M Hydrochloric acid
o Saturated sodium chloride solution (brine)
o Anhydrous magnesium sulfate
o Round-bottom flask
o Reflux condenser
o Magnetic stirrer and stir bar
o Separatory funnel
o Rotary evaporator
e Procedure:

o To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add cis-
1,2-cyclohexanedicarboxylic anhydride (1 equivalent).

o Add anhydrous methanol (10-20 equivalents) to the flask.

o Optionally, a catalytic amount of pyridine can be added to facilitate the reaction.
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o Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

o After completion, allow the mixture to cool to room temperature.

o Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in diethyl ether and transfer to a separatory funnel.

o Wash the organic layer sequentially with 1 M hydrochloric acid and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Purify the product by recrystallization or column chromatography to obtain pure cis-2-
carbomethoxycyclohexane-1-carboxylic acid.

Determination of pKa by Potentiometric Titration

o Objective: To determine the acid dissociation constant (pKa) of the carboxylic acid group.
e Materials:

o Cis-2-carbomethoxycyclohexane-1-carboxylic acid sample

o Standardized sodium hydroxide solution (e.g., 0.1 M)

o Deionized water

o pH meter with a combination electrode

o Burette

o Magnetic stirrer and stir bar

o Beaker

e Procedure:
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o Accurately weigh a sample of the acid and dissolve it in a known volume of deionized
water in a beaker.

o Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.
o Allow the pH reading to stabilize.
o Fill the burette with the standardized sodium hydroxide solution.

o Add the titrant in small increments (e.g., 0.1-0.2 mL), recording the pH value after each
addition.

o Continue the titration past the equivalence point.

o Plot a graph of pH versus the volume of NaOH added. The pKa is the pH at the half-
equivalence point.

Determination of Melting Point

o Objective: To determine the melting point range of the purified compound.
o Materials:

o Purified cis-2-carbomethoxycyclohexane-1-carboxylic acid

o Capillary tubes

o Melting point apparatus

e Procedure:

o

Ensure the sample is completely dry and finely powdered.

[¢]

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

o

Place the capillary tube in the heating block of the melting point apparatus.

[e]

Heat the block at a rate of 10-15 °C per minute initially, then slow to 1-2 °C per minute as
the expected melting point is approached.
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o Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes a clear liquid. This range is the melting point.

Visualizations

The following diagram illustrates a logical synthesis pathway for cis-2-
carbomethoxycyclohexane-1-carboxylic acid.

Starting Material Reaction Step Final Product

Methanol (CH30H)
cis-1,2-Cyclohexanedicarboxylic Reflux cis-2-Carbomethoxycyclohexane-
Anhydride 1-Carboxylic Acid

Methanolysis

Click to download full resolution via product page

Caption: Synthesis of the target compound via methanolysis.

Conclusion

Cis-2-carbomethoxycyclohexane-1-carboxylic acid is a functionally rich molecule with
significant utility in synthetic chemistry. While comprehensive experimental data on its basic
properties are not extensively reported, its structural features and the properties of related
Isomers suggest it is a stable compound amenable to a variety of chemical transformations.
The protocols outlined in this guide provide a framework for its synthesis and the
characterization of its fundamental properties, which are essential for its effective application in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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